N-{pyrazolo[1,5-a]pyridin-5-yl}-2,1,3-benzothiadiazole-5-carboxamide

• IUPAC Name: N-pyrazolo[1,5-a]pyridin-5-yl-2,1,3-benzothiadiazole-5-carboxamide
• InChI: InChI=1S/C14H9N5OS/c20-14(9-1-2-12-13(7-9)18-21-17-12)16-10-4-6-19-11(8-10)3-5-15-19/h1-8H,(H,16,20)
• InChI Key: DNEVVQHSZWGYLC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NSN=C2C=C1C(=O)NC3=CC4=CC=NN4C=C3
• Molecular Formula: C14H9N5OS
• Molecular Weight: 295.32 g/mol

Description

Pyrazolo[1,5-a]pyrimidines are purine analogues. They have beneficial properties as antimetabolites in purine biochemical reactions. This class of compounds has attracted wide pharmaceutical interest because of their antitrypanosomal activity.

Synthesis Analysis

A new pathway for the synthesis of pyrazolo[3,4-b]pyridine-5-carboxylate scaffolds from 1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitriles and aniline at room temperature under ethanol in the presence of amorphous carbon-supported sulfonic acid (AC-SO3H) as the catalyst has been introduced. This method provided the desired products with moderate to good yields.

Chemical Reactions Analysis

Cycloaddition of pyridine N-imine with 6-alkyl-4-oxohex-5-ynoates followed by condensation with hydrazine provides concise access to pharmacologically active 6- (pyrazolo [1,5-a]pyridin-3-yl)pyridazinones.

Physical And Chemical Properties Analysis

The dipole moment changes (Δμ) in some compounds were calculated to be 10.3, 12.8 and 19.0 D. Compound 4a with pyridine as an EWG at position 7 displayed a stronger solvatofluorochromic effect than that observed in 4e bearing an EDG in the same position.

Scientific Research Applications

Fluorescent Molecules

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Biological Applications

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Antimetabolites in Purine Biochemical Reactions

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Inhibitors of AMP-Activated Protein Kinase

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VEGF/src Inhibitors

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Apoptosis Inducers

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Treatment of Duchenne Muscular Dystrophy

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Cyclin-Dependent Kinase Inhibitors

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Future Directions

In one study, a new pathway for the synthesis of pyrazolo[3,4-b]pyridine-5-carboxylate scaffolds was introduced. This approach presents several advantages, including room temperature conditions, short reaction time, and operational simplicity. This could be a promising direction for future research.